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Compound of Interest

Compound Name: Water-170

Cat. No.: B083853

Essential Safety and Handling Guide for Water-
170

This guide provides crucial safety and logistical information for the handling and disposal of
Water-1’0, a stable isotope of oxygen-labeled water. It is intended for researchers, scientists,
and professionals in drug development who utilize 1’O-labeled compounds in their work.
Adherence to these procedures is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

While Water-170O is not radioactive and shares the general chemical properties of water,
standard laboratory precautions are necessary to ensure safety and prevent contamination of
valuable isotopic materials. The following personal protective equipment is recommended:
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PPE Category Item Specification

) Should be worn at all times to
Eye Protection Safety Glasses/Goggles ]
protect against splashes.

Nitrile or latex gloves are
] ] suitable to prevent skin contact
Hand Protection Disposable Gloves o
and contamination of the

sample.

A multi-purpose combination
) ) ] respirator cartridge (US) may
Respiratory Respirator Cartridge B
be used as an additional

precaution.

) A standard lab coat should be
Body Protection Lab Coat )
worn to protect clothing.

Handling and Storage

Handling:

Handle in a well-ventilated area.

Avoid inhalation of any mists or aerosols.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]
Storage:
o Keep the container tightly closed when not in use.[1]

» Store at room temperature or as specified by the supplier.[2]

Accidental Release and Disposal

Accidental Release Measures:
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 In case of a spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth).
e Ensure adequate ventilation.

o Wear appropriate personal protective equipment during cleanup.[1]

Disposal:

» Dispose of the waste material in accordance with local, state, and federal regulations. As
Water-1’0 is a non-hazardous substance, it can typically be disposed of down the drain, but
it is imperative to confirm with your institution's specific guidelines for isotopically labeled
materials.

Experimental Workflow for Handling Water-'’O

The following diagram outlines the standard procedure for the safe handling of Water-t’O in a
laboratory setting, from initial preparation to final disposal.
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Don Personal Protective Equipment (PPE)
(Gloves, Eye Protection, Lab Coat)

,

Verify Water-1’O Container Integrity

Preparation

Work in a Well-Ventilated Area

,

Dispense Required Amount of Water-17O

:

Perform Experimental Procedure

Handling & Experimentation

Decontaminate Glassware and Surfaces

,

Dispose of Waste According to
Institutional Guidelines

;

Remove and Dispose of PPE

:

Wash Hands Thoroughly

Cleanup & Disposal

Figure 1. Standard Workflow for Handling Water-17O

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b083853?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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